3-Aminopropanenitrile hemifumarate
3-Aminopropanenitrile hemifumarate
Beta-aminopropionitrile hemifumarate is a fumarate salt prepared from beta-aminopropionitrile by reaction of one molecule of fumaric acid for every two molecules of beta-aminopropionitrile. It has a role as an antineoplastic agent, an antirheumatic drug, a collagen cross-linking inhibitor and a plant metabolite. It contains a beta-ammoniopropionitrile.
Brand Name:
Vulcanchem
CAS No.:
2079-89-2
VCID:
VC21195316
InChI:
InChI=1S/C4H4O4.2C3H6N2/c5-3(6)1-2-4(7)8;2*4-2-1-3-5/h1-2H,(H,5,6)(H,7,8);2*1-2,4H2
SMILES:
C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O
Molecular Formula:
C10H16N4O4
Molecular Weight:
256.26 g/mol
3-Aminopropanenitrile hemifumarate
CAS No.: 2079-89-2
Cat. No.: VC21195316
Molecular Formula: C10H16N4O4
Molecular Weight: 256.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Beta-aminopropionitrile hemifumarate is a fumarate salt prepared from beta-aminopropionitrile by reaction of one molecule of fumaric acid for every two molecules of beta-aminopropionitrile. It has a role as an antineoplastic agent, an antirheumatic drug, a collagen cross-linking inhibitor and a plant metabolite. It contains a beta-ammoniopropionitrile. |
|---|---|
| CAS No. | 2079-89-2 |
| Molecular Formula | C10H16N4O4 |
| Molecular Weight | 256.26 g/mol |
| IUPAC Name | 3-aminopropanenitrile;but-2-enedioic acid |
| Standard InChI | InChI=1S/C4H4O4.2C3H6N2/c5-3(6)1-2-4(7)8;2*4-2-1-3-5/h1-2H,(H,5,6)(H,7,8);2*1-2,4H2 |
| Standard InChI Key | NYMXYZMHOZAPHQ-UHFFFAOYSA-N |
| Isomeric SMILES | C(CN)C#N.C(CN)C#N.C(=C/C(=O)O)\C(=O)O |
| SMILES | C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O |
| Canonical SMILES | C(CN)C#N.C(CN)C#N.C(=CC(=O)O)C(=O)O |
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